Cas no 1016763-96-4 (4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline)

4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure incorporating both an aromatic amine and a piperazine-pyridine moiety. This compound exhibits strong potential as a building block for pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to form stable complexes with metals and participate in diverse coupling reactions. Its rigid yet flexible scaffold enhances molecular recognition properties, making it useful in drug design, particularly for targeting CNS and receptor-based applications. The presence of the pyridine and aniline groups allows for further functionalization, enabling tailored modifications for specific research or industrial needs. High purity grades ensure reproducibility in synthetic applications.
4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline structure
1016763-96-4 structure
Product Name:4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline
CAS No:1016763-96-4
MF:C16H20N4
MW:268.356802940369
CID:5044128
Update Time:2025-08-05

4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}aniline
    • NE31833
    • 4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]aniline
    • Z818727106
    • 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline
    • Inchi: 1S/C16H20N4/c17-15-6-4-14(5-7-15)13-19-9-11-20(12-10-19)16-3-1-2-8-18-16/h1-8H,9-13,17H2
    • InChI Key: ALWICBCNMAZLTJ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC(=CC=2)N)CCN(C2C=CC=CN=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 280
  • XLogP3: 1.9
  • Topological Polar Surface Area: 45.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 101-103 °C
  • Boiling Point: 451.2±45.0 °C at 760 mmHg
  • Flash Point: 226.7±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline Security Information

4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline Pricemore >>

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4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline Related Literature

Additional information on 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline

Comprehensive Overview of 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline (CAS No. 1016763-96-4)

4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline (CAS No. 1016763-96-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperazine derivatives, which are widely studied for their bioactive properties. The presence of both pyridine and aniline moieties in its structure makes it a versatile intermediate in drug discovery and material science.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline due to its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and targeted drug delivery, which dominate discussions in pharmaceutical forums and academic publications.

The synthesis of CAS No. 1016763-96-4 involves multi-step organic reactions, including N-alkylation and reductive amination, to achieve high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further research. Its solubility in polar solvents like DMSO and methanol makes it convenient for laboratory use, while its stability under controlled conditions supports long-term storage.

From an industrial perspective, 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline is often explored for its structure-activity relationship (SAR) in drug design. Computational modeling and molecular docking studies have highlighted its affinity for specific biological targets, such as serotonin receptors and dopamine transporters. These findings resonate with the growing interest in neuropharmacology and psychoactive drug development, topics frequently searched in academic databases and AI-driven research tools.

Environmental and safety considerations are also critical when handling CAS No. 1016763-96-4. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices, which are hot topics in both industry and academia.

In summary, 4-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}aniline represents a promising compound at the intersection of medicinal chemistry and material science. Its CAS No. 1016763-96-4 serves as a key identifier for researchers sourcing high-quality reagents, while its structural complexity opens doors to innovative applications. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery and biomolecular engineering.

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